Cas no 2228086-03-9 (2-amino-2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}acetic acid
• CAS No: 2228086-03-9
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5963512
• PubChem ID: 165971249
• Update Time: 2025-10-28

2-amino-2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}acetic acid
• 2228086-03-9
• EN300-1999997
• 2-amino-2-{1-[2-(pyrrolidin-1-yl)ethyl]cyclopropyl}acetic acid

• Inchi： 1S/C11H20N2O2/c12-9(10(14)15)11(3-4-11)5-8-13-6-1-2-7-13/h9H,1-8,12H2,(H,14,15)
• InChI Key： VKGNYLAGPICJAK-UHFFFAOYSA-N
• SMILES： OC(C(C1(CCN2CCCC2)CC1)N)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-amino-2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}acetic acid

2-Amino-2-{1-[2-(Pyrrolidin-1-yl)ethyl]cyclopropyl}acetic Acid: A Comprehensive Overview

The compound 2-amino-2-{1-[2-(pyrrolidin-1-yl)ethyl]cyclopropyl}acetic acid, also known by its CAS number No. 2228086-03-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

Structural Analysis and Key Features

The molecular structure of 2-amino-2-{1-[2-(pyrrolidin-1-yl)ethyl]cyclopropyl}acetic acid is characterized by a cyclopropane ring fused with a pyrrolidine moiety, which is further connected to an amino-acetic acid group. This arrangement imparts the compound with unique electronic and steric properties, making it an intriguing subject for both academic and industrial research. The presence of the pyrrolidine ring introduces significant flexibility and hydrogen bonding capabilities, which are crucial for its interactions with biological systems.

Recent studies have highlighted the importance of such bicyclic structures in mimicking natural products and enhancing bioavailability. The cyclopropane ring, in particular, has been shown to contribute to the compound's stability and resistance to metabolic degradation, making it a valuable candidate for drug design.

Synthesis and Optimization

The synthesis of No. 2228086-03-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclization methods, followed by the introduction of the pyrrolidine group via nucleophilic substitution or coupling reactions. The final step typically involves the incorporation of the amino-acetic acid moiety through amide bond formation or similar reactions.

Researchers have recently explored alternative synthetic pathways to improve yield and reduce costs. For instance, the use of transition metal catalysts has enabled more efficient formation of the pyrrolidine ring, while microwave-assisted synthesis has been employed to accelerate reaction times without compromising product quality.

Applications in Drug Discovery

The compound's unique structure has positioned it as a promising lead molecule in several therapeutic areas. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, has made it a focal point in drug discovery programs targeting neurological disorders, inflammation, and cancer.

In a groundbreaking study published earlier this year, researchers demonstrated that No. 2228086-03-9 exhibits potent inhibitory activity against certain kinases involved in tumor progression. This finding has opened new avenues for its use in anti-cancer therapies, particularly in combination with other targeted agents.

Additionally, the compound's ability to cross the blood-brain barrier has led to its investigation as a potential treatment for neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have shown promising results in reducing amyloid-beta aggregation and improving cognitive function in animal models.

Recent Research Highlights

Recent advancements in computational chemistry have further elucidated the compound's binding modes and pharmacokinetic properties. Utilizing molecular docking studies, scientists have identified key residues within target proteins that interact with No. 2228086-03-9, providing insights into its mechanism of action.

In another notable development, researchers have explored the use of No. 2228086-03-9 as a scaffold for generating bioisosteres—structurally similar compounds with enhanced pharmacological profiles. These efforts have yielded derivatives with improved solubility and reduced toxicity, paving the way for clinical trials.

Conclusion

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